4-(2-chloro-6-fluorobenzyl)-2-(4-ethylphenyl)-2H-1,2,4-benzothiadiazin-3(4H)-one 1,1-dioxide

• IUPAC Name: 4-[(2-chloro-6-fluorophenyl)methyl]-2-(4-ethylphenyl)-1,1-dioxo-1λ6,2,4-benzothiadiazin-3-one
• InChI: InChI=1S/C22H18ClFN2O3S/c1-2-15-10-12-16(13-11-15)26-22(27)25(14-17-18(23)6-5-7-19(17)24)20-8-3-4-9-21(20)30(26,28)29/h3-13H,2,14H2,1H3
• InChI Key: DJNOWFYRPCZKMB-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)N2C(=O)N(C3=CC=CC=C3S2(=O)=O)CC4=C(C=CC=C4Cl)F
• Molecular Formula: C22H18ClFN2O3S
• Molecular Weight: 444.9 g/mol

Description

4-(2-chloro-6-fluorobenzyl)-2-(4-ethylphenyl)-2H-1,2,4-benzothiadiazin-3(4H)-one 1,1-dioxide is a useful research compound. Its molecular formula is C22H18ClFN2O3S and its molecular weight is 444.91. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

The chemical synthesis and properties of benzothiadiazine derivatives, including those similar to 4-(2-chloro-6-fluorobenzyl)-2-(4-ethylphenyl)-2H-1,2,4-benzothiadiazin-3(4H)-one 1,1-dioxide, have been explored in various studies. These compounds are synthesized through reactions involving amino benzyl amines and sulfamides, leading to the formation of benzothiadiazine dioxides and their derivatives. Such reactions are significant for producing compounds with potential biological activities, including antimicrobial and anticancer properties (Knollmüller, 1971).

Antimicrobial Applications

Benzothiadiazine derivatives have shown promising results in antimicrobial applications. Specific compounds within this class have been synthesized and evaluated for their in vitro inhibitory activity against various bacterial strains and fungi species. These studies have identified compounds with significant antimicrobial activity, which may contribute to the design of novel antimicrobial agents (Armenise et al., 2012).

Antitumor and Anticancer Research

Fluorinated benzothiadiazole derivatives have been extensively studied for their antitumor properties. The synthesis of fluorinated 2-(4-aminophenyl)benzothiazoles has been achieved, showing potent cytotoxicity in vitro against various cancer cell lines. These findings highlight the potential of fluorinated benzothiadiazoles, closely related to the compound , in the development of anticancer drugs (Hutchinson et al., 2001).

Cognitive Enhancer Applications

The search for cognitive enhancers has led to the synthesis of 3,4-dihydro-2H-1,2,4-benzothiadiazine 1,1-dioxides, with modifications such as the insertion of mono- or polyfluoro-substituted alkyl chains. These compounds have demonstrated significant activity on AMPA receptors in vitro and marked cognitive-enhancing effects in vivo, suggesting their potential application in enhancing cognitive functions (Francotte et al., 2010).